2-Hydroxy-5-methylsulfamoyl-benzoic acid methyl ester

• Molecular Formula: C9H11NO5S
• Molecular Weight: 245.25 g/mol
• IUPAC Name: methyl 2-hydroxy-5-(methylsulfamoyl)benzoate
• InChI: InChI=1S/C9H11NO5S/c1-10-16(13,14)6-3-4-8(11)7(5-6)9(12)15-2/h3-5,10-11H,1-2H3
• InChI Key: SJJBVDBGCONRFA-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)O)C(=O)OC

Description

2-Hydroxy-5-methylsulfamoyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 77 mmol 2-hydroxy-5-methylsulfamoyl-benzoic acid in 300 ml THF was added 85 mmol CDI and the mixture heated at 70° C. for 1 h. 770 mmol methanol was then added and the mixture was heated at 70° C. for 16 h. The mixture was then cooled to room temperature and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane/dichloromethane 45:45:10) to afford the title compound. MS (m/e): 244.1 ([M−H]−, 100%)